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Compound of Interest

Compound Name: Chloroxine

Cat. No.: B1668839 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
Chloroxine is a synthetic quinoline derivative recognized for its antibacterial, antifungal, and

antiprotozoal properties.[1] It is utilized in research to investigate its therapeutic potential,

including its ability to override DNA damage tolerance in certain cancer cells.[2] Accurate and

consistent preparation of Chloroxine stock solutions is critical for obtaining reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Chloroxine stock solutions for in vitro research applications.

Physicochemical Properties of Chloroxine
A summary of key quantitative data for Chloroxine is presented below. This information is

essential for accurate calculations and handling.
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Property Value

Molecular Formula C₉H₅Cl₂NO[2][3][4]

Molecular Weight 214.05 g/mol [2][3]

CAS Number 773-76-2[2][4]

Appearance Solid[2][3]

Solubility in DMSO 33 to 43 mg/mL[2][4][5]

Solubility in Water < 1 mg/mL (Practically Insoluble)[2][4][6]

Solubility in Ethanol Insoluble[5]

Experimental Protocol: Preparation of a 10 mM
Chloroxine Stock Solution
This protocol details the steps to prepare a 10 mM primary stock solution of Chloroxine in

Dimethyl Sulfoxide (DMSO).

3.1 Materials and Equipment

Chloroxine powder (CAS 773-76-2)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (recommended to aid dissolution)
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Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

3.2 Experimental Workflow Diagram

Start: Gather Materials

1. Weigh 2.14 mg
of Chloroxine Powder

2. Add 1 mL of Sterile DMSO
to the Powder

3. Dissolve Completely
(Vortex / Sonicate)

4. Aliquot into Sterile Tubes

5. Store at -20°C or -80°C

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing Chloroxine stock solution.

3.3 Step-by-Step Procedure
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Safety First: Before starting, put on all necessary PPE. Handle Chloroxine powder in a

chemical fume hood or a designated area to avoid inhalation.

Calculation: To prepare a 10 mM stock solution, use the following calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

0.001 L x 0.010 mol/L x 214.05 g/mol = 0.00214 g = 2.14 mg

Weighing: Carefully weigh 2.14 mg of Chloroxine powder using an analytical balance and

place it into a sterile microcentrifuge tube.

Solubilization: Add 1 mL of sterile, anhydrous DMSO to the tube containing the Chloroxine
powder.

Dissolution: Close the tube tightly and vortex thoroughly. Chloroxine can be difficult to

dissolve; if particulates are still visible, place the tube in an ultrasonic bath for 10-15 minutes

until the solution is clear and homogenous.[4] Using fresh, moisture-free DMSO is crucial as

absorbed moisture can reduce solubility.[5]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the primary

stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile cryovials or

microcentrifuge tubes.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10

mM), solvent (DMSO), and preparation date.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of the Chloroxine stock

solution.
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Storage Condition Powder Stability Stock Solution Stability

-20°C 3 years[5] 1 year[1][5]

-80°C - 2 years[1]

4°C 2 years[2] Short term (days to weeks)[7]

Note: Always bring aliquots to room temperature before opening to minimize condensation. For

cell culture experiments, the final concentration of DMSO should typically be kept below 0.5%

to avoid solvent-induced cytotoxicity.

Mechanism of Action: DNA Damage Response
While the exact mechanism is not fully elucidated for all applications, Chloroxine is known to

induce SOS-DNA repair in bacteria. In cancer research, it has been shown to restore sensitivity

to platinum-based drugs by overriding DNA damage tolerance pathways, suggesting an

interaction with cellular DNA repair mechanisms.
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Caption: Chloroxine's role in overriding DNA damage tolerance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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